Cas no 2229259-37-2 (1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine)

• Product Name: 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine
• CAS No: 2229259-37-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6219701
• PubChem ID: 165980070
• Update Time: 2025-10-28

1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine
• 1-{[1-(2-methylpropyl)-1H-pyrazol-4-yl]methyl}cyclopropan-1-amine
• EN300-1778541
• 2229259-37-2

• Inchi： 1S/C11H19N3/c1-9(2)7-14-8-10(6-13-14)5-11(12)3-4-11/h6,8-9H,3-5,7,12H2,1-2H3
• InChI Key： XWFBDPVTJHLWRH-UHFFFAOYSA-N
• SMILES： NC1(CC2C=NN(CC(C)C)C=2)CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229259-37-2 and Product Name: 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine

The compound identified by the CAS number 2229259-37-2 and the product name 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrazole moiety, which is a well-known pharmacophore, alongside a cyclopropane ring, contributing to its unique chemical and biological properties.

In recent years, the exploration of novel scaffolds in drug discovery has led to the identification of numerous compounds with promising pharmacological profiles. The 1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl substituent in this molecule is particularly noteworthy, as it introduces a branched alkyl group that can influence both the solubility and metabolic stability of the compound. This feature is critical in optimizing drug candidates for clinical development, as it can enhance bioavailability and reduce the likelihood of rapid degradation in vivo.

The cyclopropane ring present in the molecular structure of 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine is another key element that contributes to its distinct pharmacological properties. Cyclopropane-containing compounds have been studied for their ability to interact with biological targets in unique ways, often leading to potent and selective binding. This structural feature has been exploited in various drug classes, including antibiotics and anti-inflammatory agents, highlighting the versatility of cyclopropane moieties in medicinal chemistry.

Recent research has demonstrated that compounds incorporating pyrazole and cyclopropane motifs exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific arrangement of atoms in 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine may contribute to its potential as a lead compound for further development. For instance, the pyrazole ring can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets such as enzymes or receptors. Additionally, the cyclopropane ring can introduce steric constraints that enhance binding affinity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of 1-{1-(2-methylpropyl)-1H-pyrazol-4-ylmethyl}cyclopropan-1-amine efficiently. These methods not only improve synthetic efficiency but also allow for greater modularity in modifying the molecular structure for optimization purposes.

In vitro studies have begun to uncover the pharmacological profile of CAS No. 2229259-37-2, revealing promising interactions with various biological targets. Initial assays have shown activity against enzymes involved in inflammatory pathways, suggesting potential therapeutic applications in conditions such as rheumatoid arthritis or inflammatory bowel disease. Furthermore, preliminary anticancer studies indicate that this compound may inhibit proliferation of certain cancer cell lines by interfering with key signaling pathways.

The incorporation of a 2-methylpropyl group into the molecular structure is particularly interesting from a pharmacokinetic perspective. This substituent can influence both lipophilicity and metabolic stability, factors that are crucial for determining drug efficacy and safety. By carefully tuning the size and electronic properties of this group, researchers can optimize the compound's pharmacokinetic profile for better absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles.

Advances in computational chemistry have enabled more accurate predictions of binding affinities and metabolic liabilities for drug candidates like CAS No. 2229259-37-2. Molecular docking studies have been performed using sophisticated software tools to model interactions with potential target proteins. These simulations provide valuable insights into how the compound might bind to biological receptors or enzymes at an atomic level, guiding further optimization efforts.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its structural features and preliminary biological activity, it may serve as a foundation for developing novel treatments for neurological disorders, infectious diseases, or metabolic conditions. Ongoing research aims to elucidate its mechanism of action in greater detail through both computational and experimental approaches.

As interest in heterocyclic compounds continues to grow within the pharmaceutical industry, compounds like CAS No. 2229259-37-2 represent an important class of molecules with untapped potential. The combination of a pyrazole ring with a cyclopropane moiety offers unique opportunities for designing drugs with enhanced efficacy and reduced side effects compared to existing therapies. Future studies will focus on refining synthetic routes while exploring new derivatives that may exhibit even more favorable pharmacological properties.